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For Researchers, Scientists, and Drug Development Professionals

Celastrol, a pentacyclic triterpenoid extracted from the thunder god vine (Tripterygium wilfordii),

has garnered significant attention for its potent anti-inflammatory, anti-obesity, and anti-cancer

properties. A primary mechanism of its action involves the extensive reprogramming of cellular

transcriptomes. This guide provides a comparative analysis of the differential gene expression

induced by Celastrol, with a juxtaposition against other bioactive compounds, namely the

natural polyphenol Resveratrol and the synthetic statin, Atorvastatin.

The data presented herein is compiled from discrete studies, and it is crucial to note that

experimental conditions such as cell types, compound concentrations, and treatment durations

vary between studies. This guide aims to provide a comparative perspective rather than a

direct, one-to-one experimental comparison.
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The following tables summarize the differential gene expression observed in response to

Celastrol, Atorvastatin, and Resveratrol from distinct transcriptomic studies.

Celastrol-Induced Gene Expression Changes
The following data were derived from an RNA-sequencing analysis of liver tissue from high-fat

diet (HFD)-induced obese mice treated with Nano-celastrol. The table lists 49 differentially

expressed genes (DEGs) that were identified.[1][2]

Table 1: Differentially Expressed Genes in Mouse Liver after Nano-Celastrol Treatment
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Gene Symbol Description
Log2 Fold Change (HFD +
Celastrol vs. HFD)

Upregulated Genes

Cyp1a2
Cytochrome P450 Family 1

Subfamily A Member 2
> 2.0

Cyp2a12
Cytochrome P450 Family 2

Subfamily A Member 12
> 2.0

Cyp3a25
Cytochrome P450 Family 3

Subfamily A Member 25
> 2.0

Cyp4a10
Cytochrome P450 Family 4

Subfamily A Member 10
> 2.0

Cyp4a14
Cytochrome P450 Family 4

Subfamily A Member 14
> 2.0

Cyp2c44
Cytochrome P450 Family 2

Subfamily C Member 44
> 2.0

Mdh1 Malate Dehydrogenase 1 > 2.0

Pck1
Phosphoenolpyruvate

Carboxykinase 1
> 2.0

Ugt2b5
UDP Glucuronosyltransferase

Family 2 Member B5
> 2.0

Aldh1a1
Aldehyde Dehydrogenase 1

Family Member A1
> 2.0

Mt1 Metallothionein 1 > 2.0

Mt2 Metallothionein 2 > 2.0

Downregulated Genes

Apoa4 Apolipoprotein A4 < -2.0

Apoc2 Apolipoprotein C2 < -2.0

Apom Apolipoprotein M < -2.0
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C3 Complement C3 < -2.0

C8a Complement C8 Alpha Chain < -2.0

Creg1
Cellular Repressor of E1A-

Stimulated Genes 1
< -2.0

Itih3
Inter-Alpha-Trypsin Inhibitor

Heavy Chain 3
< -2.0

Itih4
Inter-Alpha-Trypsin Inhibitor

Heavy Chain 4
< -2.0

Acat1 Acetyl-CoA Acetyltransferase 1 < -2.0

Ehhadh

Enoyl-CoA Hydratase and 3-

Hydroxyacyl CoA

Dehydrogenase

< -2.0

Hsd17b10
Hydroxysteroid 17-Beta

Dehydrogenase 10
< -2.0

Note: The source provided a

heatmap and network analysis

of 49 DEGs with a cutoff of

>2.0-fold change but did not

list all individual gene fold

changes. The table represents

a selection of genes from the

identified networks.[1][2]

Atorvastatin-Induced Gene Expression Changes
Data is from an RNA-sequencing analysis of human hepatoma HepG2 cells treated with 10 µM

Atorvastatin for 24 hours. A total of 121 genes were differentially expressed.

Table 2: Selected Differentially Expressed Genes in HepG2 Cells after Atorvastatin Treatment
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Gene Symbol Description Fold Change

Upregulated Genes

IL21R Interleukin 21 Receptor 4.1

HMGCR
3-Hydroxy-3-Methylglutaryl-

CoA Reductase
1.8

LDLR
Low Density Lipoprotein

Receptor
1.5

... (107 other genes) Up to 4.1

Downregulated Genes

... (11 genes in total) Down to -2.4

Source: Data extracted from a

study identifying 110

upregulated and 11

downregulated genes.

Celastrol vs. Resveratrol on Key Regulatory Genes
This table is derived from a study comparing the effects of Celastrol and Resveratrol on specific

gene expression in LoVo and LoVo/Dx colon cancer cells, analyzed by RT-qPCR. This provides

a more direct comparison, albeit on a smaller scale.[3]

Table 3: Comparative Effects of Celastrol and Resveratrol on Gene Expression in Colon

Cancer Cells
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Target Gene Treatment Effect in LoVo Cells
Effect in LoVo/Dx
Cells (Cancer
Stem-like)

SIRT1 Celastrol
Increased mRNA

Expression

Increased mRNA

Expression

Resveratrol
Increased mRNA

Expression
Slight Effect

SIRT2 Celastrol
Increased mRNA

Expression
No Significant Change

Resveratrol
Increased mRNA

Expression

Increased mRNA

Expression

SIRT3 Celastrol
Reduced mRNA

Expression

Reduced mRNA

Expression

Resveratrol
Increased mRNA

Expression

Increased mRNA

Expression

SIRT6 Celastrol
Increased mRNA

Expression

Increased mRNA

Expression

Resveratrol
Increased mRNA

Expression
No Significant Change

PARP1 Celastrol
Reduced mRNA

Expression

Reduced mRNA

Expression

Resveratrol Not Reported Not Reported

BRCA1 Celastrol
Reduced mRNA

Expression

Reduced mRNA

Expression

Resveratrol Not Reported Not Reported

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the protocols used in the cited transcriptomic studies.
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General RNA-Sequencing Workflow
The diagram below illustrates a standard workflow for an RNA-sequencing experiment, from

sample preparation to data analysis.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wet Lab Procedures

Bioinformatics Analysis

RNA Extraction
(e.g., Trizol)

RNA Quality Control
(e.g., Bioanalyzer, RIN score)

Library Preparation
(PolyA selection, cDNA synthesis)

Next-Generation Sequencing
(e.g., Illumina HiSeq)

Raw Read Quality Control
(e.g., FastQC)

Read Alignment
(to reference genome, e.g., hg38)

Gene Expression Quantification
(Read counting)

Differential Expression Analysis
(e.g., edgeR, DESeq2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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